Cas no 44248-07-9 (ethyl(trifluoro)boranuide)

• Product Name: ethyl(trifluoro)boranuide
• CAS No: 44248-07-9
• MF: C₂H₅BF₃K
• MW: 135.96561217308
• MDL: MFCD04112713
• CID: 1518348
• PubChem ID: 329762952
• Update Time: 2025-05-20

ethyl(trifluoro)boranuide Chemical and Physical Properties

Names and Identifiers

• Potassium ethyltrifluoroborate
• RL05503
• Ethyltrifluoroborate
• Potassium ethyltrifluoroboranuide
• potassium,ethyl(trifluoro)boranuide
• ethyl(trifluoro)boranuide
• Potassium
• Potassium ethyltrifluoroborate, 95%
• DTXSID40635436
• SY113222
• AMY1048
• MFCD04112713
• Potassium ethyl(trifluoro)boranuide
• AKOS013012890
• CS-0099927
• Potassium ethyltrifluoroboranu?ide
• EN300-211435
• A918692
• 882871-21-8
• ethyltrifluoroborate potassium salt
• SCHEMBL359594
• AS-2722
• POTASSIUMETHYLTRIFLUOROBORATE
• 44248-07-9
• Potassium ethyltrifluoroboranude
• GIIPADVFWNGSKY-UHFFFAOYSA-N
• W17601
• potassium ethytrifluoroborate
• potassium;ethyl(trifluoro)boranuide
• A850305
• C2H5BF3K
• Potassium ethyl(trifluoro)borate(1-)
• P2628

• MDL： MFCD04112713
• Inchi： 1S/C2H5BF3.K/c1-2-3(4,5)6;/h2H2,1H3;/q-1;+1
• InChI Key： GIIPADVFWNGSKY-UHFFFAOYSA-N
• SMILES： [K+].F[B-](CC)(F)F

Computed Properties

• Exact Mass: 136.00700
• Monoisotopic Mass: 136.0073463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 42.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 80-84 °C
• PSA: 0.00000
• LogP: 1.85370

ethyl(trifluoro)boranuide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives

Additional information on ethyl(trifluoro)boranuide

Comprehensive Overview of Ethyl(trifluoro)boranuide (CAS No. 44248-07-9): Properties, Applications, and Innovations

Ethyl(trifluoro)boranuide (CAS No. 44248-07-9) is a specialized organoboron compound gaining attention in advanced chemical research and industrial applications. Known for its unique molecular structure, this compound features an ethyl group bonded to a trifluoroboranuide moiety, offering distinct reactivity and stability. Researchers and manufacturers are increasingly exploring its potential in catalysis, material science, and pharmaceutical intermediates, aligning with trends in sustainable chemistry and precision synthesis.

The compound’s trifluoroboranuide component is pivotal for its Lewis acidic properties, enabling it to participate in cross-coupling reactions and polymerization processes. Recent studies highlight its role in green chemistry initiatives, where it serves as a safer alternative to traditional catalysts. With the rise of AI-driven molecular design, tools like computational chemistry models are being used to predict its behavior in novel reactions, addressing common search queries such as "boron-based catalysts for organic synthesis" or "ethyl(trifluoro)boranuide applications".

From an industrial perspective, ethyl(trifluoro)boranuide is valued for its compatibility with high-performance materials, including electronic coatings and adhesives. Its thermal stability and moisture resistance make it suitable for energy storage systems, a hot topic linked to renewable energy advancements. SEO-optimized terms like "CAS 44248-07-9 supplier" or "trifluoroboranuide derivatives" reflect growing commercial interest.

Safety and handling of ethyl(trifluoro)boranuide adhere to standard protocols for organoboron compounds. While not classified as hazardous, proper storage in anhydrous conditions is recommended to maintain efficacy. This aligns with frequently searched questions such as "how to store boron reagents" or "stability of fluorinated boranuides".

Innovation trends further spotlight this compound’s role in carbon-neutral technologies. For instance, its integration into photocatalysts for CO2 reduction mirrors global efforts to combat climate change. Such applications resonate with search trends like "sustainable boron chemistry" or "CAS 44248-07-9 in green tech".

In summary, ethyl(trifluoro)boranuide (CAS No. 44248-07-9) exemplifies the intersection of cutting-edge research and industrial utility. Its versatility across catalysis, materials engineering, and environmental science positions it as a compound of enduring relevance. As demand grows for specialty chemicals, this boron derivative is poised to play a critical role in next-generation innovations.